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Compound of Interest

Compound Name: Rhoduline Acid

Cat. No.: B1680610 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Rhoduline Acid, also known by its common synonym Di-J Acid, is a complex organic

compound primarily utilized as an intermediate in the synthesis of azo dyes.[1] Its chemical

formula is C₂₀H₁₅NO₈S₂.[2] While its principal application lies in the chemical industry, some

sources suggest potential biological activities, including anti-inflammatory, antipyretic, and

antioxidant properties, warranting further investigation for potential therapeutic applications.[3]

This document provides a comprehensive overview of the known physical and chemical

properties of Rhoduline Acid, detailed experimental protocols for its synthesis, and a

discussion of its purported biological activities.

Core Properties of Rhoduline Acid
Physical and Chemical Characteristics
Rhoduline Acid is typically encountered as a grey-yellow paste or a grey powder.[3][4] It is an

acidic compound with a complex aromatic structure. A summary of its key quantitative

properties is presented in the table below.
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Property Value Source(s)

CAS Number 87-03-6

Molecular Formula C₂₀H₁₅NO₈S₂

Molecular Weight 461.46 g/mol

Density 1.734 g/cm³

Appearance
Grey-yellow Paste / Grey

Powder

Purity (typical) >98% (HPLC)

Water Solubility 36.1 g/L

LogP -1.83

pKa -0.14 ± 0.40 (Predicted)

Boiling Point 772.18°C (at 101325 Pa)

Vapor Pressure 0 Pa at 25°C

Refractive Index 1.802

Synonyms: Di-J acid, 5,5'-Dihydroxy-2,2'-dinaphthylamine-7,7'-disulphonic acid, 7,7'-

Iminobis(4-hydroxy-2-naphthalenesulfonic acid), RW acid, NSC 1698.

Experimental Protocols
Synthesis of Rhoduline Acid (Di-J Acid)
A common method for the synthesis of Rhoduline Acid involves the self-condensation of 2-

amino-5-naphthol-7-sulfonic acid (J-acid) in the presence of a bisulfite. A detailed protocol

based on a patented method is provided below.

Materials:

2-amino-5-naphthol-7-sulfonic acid (J-acid)

Ammonium chloride
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Sodium bisulfite

Sodium chloride

Water

Procedure:

Charge 239 parts of J-acid (1 mole) into 900 parts of water in a suitable reaction vessel.

Add 53.5 parts (1 mole) of ammonium chloride and 260 parts (2.5 moles) of sodium bisulfite

to the mixture.

Heat the reaction mass to a gentle reflux, maintaining a temperature of 100-102°C, for 6

hours.

After the reaction is complete, add 250 parts of sodium chloride to the mixture.

Cool the mass and filter to collect the precipitated product.

Wash the filter cake with a brine solution.

The resulting product is the di-sodium salt of Di-J Acid.

An alternative procedure involves substituting sodium bisulfite and ammonium chloride with 2

to 3 moles of ammonium bisulfite.
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Synthesis Workflow of Rhoduline Acid (Di-J Acid)
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Caption: A flowchart illustrating the key steps in the synthesis of Rhoduline Acid.

Biological Activity and Signaling Pathways
While primarily an industrial chemical, some commercial suppliers have noted potential

biological activities for Rhoduline Acid, including anti-inflammatory, antipyretic, and antioxidant

properties. One source also mentions potential anti-tumor and anti-cancer activities. However,

it is crucial to note that these claims are not substantiated by peer-reviewed scientific literature

found within the scope of this search.

Signaling Pathways:

There is currently no scientific literature available that describes specific signaling pathways

involving Rhoduline Acid. The initial search for this information yielded results for retinoic acid,

a distinctly different compound. Therefore, no signaling pathway diagrams can be provided at

this time. Further research is required to determine if Rhoduline Acid has any specific

biological targets or modulates any cellular signaling cascades.
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Conclusion
Rhoduline Acid is a well-characterized dye intermediate with established synthesis protocols.

Its physical and chemical properties are well-documented. The claims of its biological activities

are, at present, not supported by robust scientific evidence in the public domain and require

dedicated investigation by researchers and drug development professionals to explore any

potential therapeutic value. The lack of information on its interaction with biological systems,

particularly cellular signaling pathways, represents a significant knowledge gap that needs to

be addressed before any pharmacological applications can be considered.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1680610?utm_src=pdf-body
https://www.benchchem.com/product/b1680610?utm_src=pdf-custom-synthesis
https://www.chemicalbull.com/products/di-j-acid
https://www.wikidata.org/wiki/Q72506673
https://emcochemicals.com/di-j-acid/
https://pubchem.ncbi.nlm.nih.gov/compound/Rhoduline-Acid
https://www.benchchem.com/product/b1680610#physical-and-chemical-properties-of-rhoduline-acid
https://www.benchchem.com/product/b1680610#physical-and-chemical-properties-of-rhoduline-acid
https://www.benchchem.com/product/b1680610#physical-and-chemical-properties-of-rhoduline-acid
https://www.benchchem.com/product/b1680610#physical-and-chemical-properties-of-rhoduline-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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